N-(4-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2-phenoxyacetamide hydrochloride

• IUPAC Name: N-(4-methyl-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-2-phenoxyacetamide;hydrochloride
• InChI: InChI=1S/C23H27N3O3S.ClH/c1-18-7-5-10-20-22(18)24-23(30-20)26(12-6-11-25-13-15-28-16-14-25)21(27)17-29-19-8-3-2-4-9-19;/h2-5,7-10H,6,11-17H2,1H3;1H
• InChI Key: GKVYEVCCPVGSEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CCCN3CCOCC3)C(=O)COC4=CC=CC=C4.Cl
• Molecular Formula: C23H28ClN3O3S
• Molecular Weight: 462.0 g/mol

Description

N-(4-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2-phenoxyacetamide hydrochloride is a useful research compound. Its molecular formula is C23H28ClN3O3S and its molecular weight is 462.01. The purity is usually 95%.
BenchChem offers high-quality N-(4-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2-phenoxyacetamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2-phenoxyacetamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research into similar compounds includes the development of novel synthetic routes and the study of chemical properties. For instance, Liu Jian-p (2014) described the synthesis of 4-hydroxybenzenecarbothioamide, a precursor in the synthesis of febuxostat, highlighting the methodology's ease and safety compared to traditional approaches involving hazardous chemicals (Liu Jian-p, 2014). This type of research underscores the importance of developing efficient and safer synthetic pathways for complex organic molecules, which could be relevant for synthesizing N-(4-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2-phenoxyacetamide hydrochloride.

Biological Activities and Applications

Studies on structurally related compounds have also explored their biological activities, offering insights into potential applications of N-(4-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2-phenoxyacetamide hydrochloride in medicinal chemistry and pharmacology. For example, Gür et al. (2020) investigated Schiff bases derived from 1,3,4-thiadiazole compounds for their antiproliferative and antimicrobial properties, identifying compounds with significant biological activities (Gür et al., 2020). This research highlights the therapeutic potential of molecules containing thiazole and related heterocyclic moieties, suggesting areas where N-(4-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2-phenoxyacetamide hydrochloride could be explored.

Environmental and Analytical Applications

Additionally, research into environmental and analytical applications of related compounds could provide a foundation for studying N-(4-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2-phenoxyacetamide hydrochloride. For instance, the development of sensitive methods for detecting environmental phenols and endocrine disruptors in human milk by Ye et al. (2008) demonstrates the utility of advanced analytical techniques in assessing human exposure to potentially hazardous chemicals (Ye et al., 2008). Such methodologies could be adapted to study the environmental fate and biological impact of N-(4-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2-phenoxyacetamide hydrochloride.